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Compound of Interest

Methyl 5-hydroxypyrimidine-4-
Compound Name:

carboxylate
CAS No.: 1211538-35-0
Cat. No.: B14808164

Get Quote

\ J

Chemical Identity & Structural Descriptors

This compound represents a specialized pyrimidine core characterized by an ortho-hydroxy
ester motif. This arrangement is not merely structural but functional, creating a potent bidentate
chelating site.
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Descriptor Value / String

IUPAC Name Methyl 5-hydroxypyrimidine-4-carboxylate

5-Hydroxypyrimidine-4-carboxylic acid methyl
Common Name

ester
CAS Registry Number 1211538-35-0
Molecular Formula CeHsN203
Molecular Weight 154.12 g/mol
Canonical SMILES COC(=0)C1=C(0O)C=NC=N1
Isomeric SMILES COC(=0)clc(O)cnenl

INChI=1S/C6H6N203/c1-11-6(10)5-4(9)2-7-3-8-

InChl String 5/h2-3,9H,1H3

5-Hydroxy-4-carboxylate (Metal-Binding
Key Pharmacophore
Pharmacophore)

Structural Analysis & Tautomerism

Unlike 2-hydroxypyrimidines or 4-hydroxypyrimidines, which exist predominantly as their keto-
tautomers (pyrimidones) due to amide resonance stabilization, 5-hydroxypyrimidines retain
their phenolic (enol) character.

» Acidity (pKa): The 5-hydroxyl group is significantly more acidic (predicted pKa = 6.0-7.0)
than phenol due to the electron-withdrawing nature of the diazine ring and the ortho-carbonyl
group.

e Chelation Potential: The proximity of the 5-OH oxygen and the 4-carbonyl oxygen allows for
the formation of a stable 5-membered chelate ring with divalent cations (Mg2+, Mn2*), a
mechanism central to its biological activity.

Synthesis Pathways

The synthesis of 5-hydroxypyrimidine-4-carboxylates is non-trivial because direct hydroxylation
of the pyrimidine ring is difficult to control. The most robust industrial route involves de novo
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ring construction using a protected oxygen precursor, typically a benzyloxy group.

The "Benzyloxy-Amidine" Cyclization Route

This protocol ensures the correct oxidation state at position 5 is established before ring closure,
avoiding messy post-synthetic oxidations.

Step-by-Step Mechanism:

o Precursor Activation: Methyl benzyloxyacetate is formylated (using methyl formate/NaH) or
converted to an enaminone (using DMF-DMA) to generate a reactive 3-carbon electrophile.

¢ Cyclization: Condensation with Formamidine Acetate closes the pyrimidine ring.

o Deprotection: Catalytic hydrogenolysis removes the benzyl group to reveal the 5-hydroxyl.

+ Formamidine Acetate H2, Pd/IC

DMF-DMA, 110°C Enaminone Intermediate NaOMe, MeOH, Reflux Methyl 5-(benzyloxy) Deprotection: Methyl 5-hydroxypyrimidine
— DME-DMA, 110°C 4, —NaOMe, MeOH, Reflux o, —(Deprotection) o,
letiy Benrs D pEsEie (via DMF-DMA) pyrimidine-4-carboxylate -4-carboxylate

Click to download full resolution via product page

Figure 1: De novo synthesis of Methyl 5-hydroxypyrimidine-4-carboxylate via benzyloxy-
enaminone cyclization.

Experimental Protocols

Safety Note: Pyrimidine intermediates can be skin irritants. All reactions involving sodium
hydride or hydrogen gas must be performed under inert atmosphere (Argon/Nitrogen) in a fume
hood.

Protocol A: Synthesis of the Protected Intermediate
(Methyl 5-benzyloxypyrimidine-4-carboxylate)

o Reagents: Methyl 2-(benzyloxy)-3-(dimethylamino)acrylate (1.0 eq), Formamidine acetate
(1.2 eq), Sodium methoxide (1.5 eq), Methanol (anhydrous).

e Procedure:
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[e]

Dissolve the acrylate in anhydrous MeOH.

Add Formamidine acetate followed by slow addition of NaOMe solution at 0°C.

o

[¢]

Reflux the mixture for 4—-6 hours. Monitor by TLC (EtOAc/Hexane 1:1).

[¢]

Workup: Concentrate in vacuo. Dilute with water and neutralize with 1N HCI to pH ~7.
Extract with DCM (3x). Dry over NazSOa4 and concentrate.

o

Purification: Silica gel chromatography (0-5% MeOH in DCM).

Protocol B: Hydrogenolysis (Benzyl Deprotection)

o Reagents: Methyl 5-benzyloxypyrimidine-4-carboxylate, 10% Pd/C (10 wt%), Methanol.

e Procedure:

o

Dissolve the protected pyrimidine in MeOH.

[¢]

Add Pd/C catalyst carefully under Argon flow.

[e]

Purge with Hydrogen gas (balloon pressure is usually sufficient).

[e]

Stir vigorously at room temperature for 2—4 hours.

o

Filtration: Filter through a Celite pad to remove the catalyst. Wash the pad with MeOH.

[¢]

Isolation: Evaporate the solvent to yield the target Methyl 5-hydroxypyrimidine-4-
carboxylate as a crystalline solid.

Medicinal Chemistry Applications

This molecule is a "privileged scaffold" in the design of inhibitors for enzymes that process
nucleic acids via a two-metal ion mechanism.

Pharmacophore: The Chelating Triad

The structural core mimics the transition state of phosphodiester hydrolysis.
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o Target Class: HIV-1 Integrase, Influenza Endonuclease, HCV Polymerase.

e Mechanism: The 5-OH (donor) and 4-C=0 (acceptor) coordinate to the active site Mg?* ions,
displacing water molecules and locking the enzyme in an inactive conformation.
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Figure 2: Bidentate chelation mode of the 5-hydroxy-4-carboxylate motif with active site

divalent metal ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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